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Compound of Interest

Compound Name: Sinapaldehyde glucoside

Cat. No.: B1263886 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of sinapaldehyde glucoside, a phenolic

compound isolated from the bark of Phellodendron amurense and Ilex rotunda.[1][2] Adherence

to these procedures is critical for minimizing environmental impact and ensuring a safe

laboratory environment.

Essential Safety Information
Sinapaldehyde glucoside requires careful handling due to its potential health hazards. It is

classified as causing skin irritation (Category 2), serious eye irritation (Category 2), and may

cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3).[3]

Hazard Statements: H315 Causes skin irritation, H319 Causes serious eye irritation, H335

May cause respiratory irritation.[3]

Precautionary Statements:

Prevention: P261 Avoid breathing dust/fume/gas/mist/vapors/spray.[3] P264 Wash skin

thoroughly after handling.[4] P271 Use only outdoors or in a well-ventilated area.[3][4]

P280 Wear protective gloves/protective clothing/eye protection/face protection.[3][4]

Response: P302+P352 IF ON SKIN: Wash with plenty of water.[3] P304+P340 IF

INHALED: Remove person to fresh air and keep comfortable for breathing.[3]
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P305+P351+P338 IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3] P319 Get medical help if

you feel unwell.[3]

Storage: P403+P233 Store in a well-ventilated place. Keep container tightly closed.[3][4]

P405 Store locked up.[3][4]

Disposal: P501 Dispose of contents/container to an appropriate treatment and disposal

facility in accordance with applicable laws and regulations.[3]

Quantitative Data Summary
For easy reference, the following table summarizes key quantitative data for sinapaldehyde
glucoside.

Property Value Source

Molecular Formula C17H22O9 [1][5]

Molecular Weight 370.35 g/mol [1][2][5][6][7]

Melting Point 221-223 °C [7]

Boiling Point 633.5±55.0 °C (Predicted) [7]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][7]

Storage Temperature
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
[2]

Step-by-Step Disposal Protocol
The proper disposal of sinapaldehyde glucoside must be conducted in a manner that ensures

safety and complies with all relevant regulations.

1. Personal Protective Equipment (PPE) and Preparation:
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Wear appropriate PPE, including chemical-resistant gloves (inspect before use), safety
goggles with side-shields, and a lab coat.[3][4]
If there is a risk of inhalation, use a full-face respirator.[3]
Ensure the disposal activities are carried out in a well-ventilated area, such as a fume hood.
[3][8]

2. Handling and Containment of Waste:

For unused or waste sinapaldehyde glucoside, keep it in its original or a suitable, tightly
closed, and properly labeled container.[3][8]
Avoid formation of dust and aerosols.[8]
Do not dispose of sinapaldehyde glucoside with household garbage or allow it to reach the
sewage system.[9]

3. Accidental Release Measures:

In case of a spill, avoid dust formation.[3][8]
Evacuate personnel to a safe area and ensure adequate ventilation.[3][8]
Prevent further leakage or spillage if it is safe to do so.[3][8] Do not let the chemical enter
drains.[8]
Collect the spilled material using spark-proof tools and explosion-proof equipment and place
it in a suitable, closed container for disposal.[8]

4. Final Disposal:

The primary recommendation for the disposal of sinapaldehyde glucoside is to send it to a
licensed chemical waste disposal company.[3][9]
All disposal activities must be in accordance with federal, state, and local environmental
control regulations.[10]
Do not allow the undiluted product or large quantities of it to reach ground water, water
courses, or sewage systems.[9]

Disposal Procedure Workflow
The following diagram illustrates the logical workflow for the proper disposal of sinapaldehyde
glucoside.
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Sinapaldehyde Glucoside Disposal Workflow

Start: Identify Sinapaldehyde
Glucoside Waste

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

- Gloves, Goggles, Lab Coat
- Respirator (if needed)

Step 2: Assess Waste
- Unused Product

- Contaminated Materials
- Spill Residue

Step 3: Securely Contain Waste
in Labeled, Closed Container

Waste Identified

Accidental Spill Occurs

Spill Detected

Step 4: Store Temporarily
in a Cool, Dry, Well-Ventilated,

and Secure Area

Spill Response:
- Evacuate & Ventilate

- Contain Spill
- Collect with Spark-Proof Tools

Step 5: Transfer to a Licensed
Chemical Waste Disposal Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of sinapaldehyde glucoside.
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Disclaimer: This document provides guidance based on available safety data sheets. It is the

responsibility of the user to be aware of and comply with all applicable local, state, and federal

regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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